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Compound of Interest

Methyl 4-(2-aminoethoxy)-2-
Compound Name:
chlorobenzoate

Cat. No.: B1404309

An important note on the requested compound: Extensive searches for "Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate" did not yield any specific results for a compound with this
exact name and structure in publicly available chemical databases and scientific literature. The
search results consistently returned information on structurally related but distinct molecules.
This suggests that the requested compound may be novel, not widely studied, or that there
may be a typographical error in the chemical name.

This guide will therefore address the IUPAC nomenclature of the component parts of the
requested name and present data on closely related, documented compounds to provide a
framework for understanding its potential properties and synthesis. The related compounds
discussed are:

e Methyl 4-amino-2-chlorobenzoate
o Methyl 2-chlorobenzoate
o Methyl 4-chlorobenzoate

The systematic IUPAC name for the requested compound, should it exist as described, would
be methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Properties of Structurally Related Compounds
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To provide context for the potential characteristics of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate, the following table summarizes the known physical and chemical properties
of related compounds.

Methyl 4-amino-2- Methyl 2- Methyl 4-
Property
chlorobenzoate chlorobenzoate chlorobenzoate
46004-37-9[1][2][3][4]
CAS Number 610-96-8[7] 1126-46-1[8]
[51[6]
Molecular Formula C8H8CINO2[1][4] C8H7CIO2[7] C8H7CIO2[8]
Molecular Weight 185.61 g/mol [1][4] 170.59 g/mol 170.59 g/mol [8]
Melting Point 112-114 °CJ5] 42-44 °C Not Available

. _ 334.2+22.0°C _ _
Boiling Point ) Not Available Not Available
(Predicted)[5]

. 1.311 + 0.06 g/cm3 ) i
Density ) Not Available Not Available
(Predicted)[5]

White to off-white ) )
Appearance ) ] Not Available Solid
crystalline solid[3][9]

B Soluble in Soluble in various ]
Solubility ) Not Available
Chloroform([5] organic solvents[3]

Synthesis of Related Compounds

The synthesis of these related esters typically involves the esterification of the corresponding
carboxylic acid with methanol, often under acidic conditions.

General Experimental Protocol: Esterification of a
Benzoic Acid Derivative

This protocol describes a general method for the synthesis of methyl benzoate esters, which
can be adapted for compounds like Methyl 4-amino-2-chlorobenzoate.

Materials:
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e Substituted benzoic acid (e.g., 4-Amino-2-chlorobenzoic acid)

e Methanol (reagent grade)

o Concentrated Sulfuric Acid (as catalyst)

e Sodium Bicarbonate solution (saturated)

 Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate or Sodium Sulfate

o Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

Procedure:

» Dissolve the substituted benzoic acid in an excess of methanol in a round-bottom flask.
o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Heat the mixture to reflux and maintain for several hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol under reduced pressure using a rotary evaporator.
 Dissolve the residue in an organic solvent such as dichloromethane.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude ester.

e The crude product can be further purified by recrystallization or column chromatography.
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A known synthetic route to produce Methyl 4-amino-2-chlorobenzoate involves the
esterification of 4-Amino-2-chlorobenzoic acid with methanol.[10]

Potential Biological Activity and Applications

While no biological activity is reported for the requested compound, its structural analogs have
applications in chemical synthesis.

* Methyl 4-amino-2-chlorobenzoate is utilized as a reagent in the synthesis of selective Liver X
receptor (LXR) agonists.[2][5] These agonists have been shown to increase HDL levels and
promote reverse cholesterol transport in mice.[2][5] It also serves as a pharmaceutical
intermediate.[3]

o Methyl 2-amino-4-chlorobenzoate is employed as an intermediate in the production of anti-
inflammatory and antimicrobial agents, as well as in the preparation of dyes and
agrochemicals.[9]

Logical Workflow for Compound Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
novel chemical entity like Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.
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Workflow for Synthesis and Analysis
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This diagram outlines the logical progression from starting materials to a purified and
characterized compound, followed by an assessment of its biological activity. Each step
involves specific experimental procedures and analytical techniques to ensure the identity,
purity, and efficacy of the target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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